Cas no 1415760-15-4 ((S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][[trisisopropylsilyl]oxy]methyl]pyrrolidine)

• Product Name: (S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][[trisisopropylsilyl]oxy]methyl]pyrrolidine
• CAS No: 1415760-15-4
• MF: C₃₀H₃₅F₁₂NOSi
• MW: 681.671351671219
• CID: 4552425
• Update Time: 2025-10-12

(S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][[trisisopropylsilyl]oxy]methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)​-2-​[Bis[3,​5-​bis(trifluoromethyl)​phenyl]​[[trisisopropylsilyl]​oxy]​methyl]​pyrrolidine
• (S)?-2-?[Bis[3,?5-?bis(trifluoromethyl)?phenyl]?[[trisisopropylsilyl]?oxy]?methyl]?pyrrolidine
• (S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][[trisisopropylsilyl]oxy]methyl]pyrrolidine
• [bis[3,5-bis(trifluoromethyl)phenyl]-pyrrolidin-2-ylmethoxy]-tri(propan-2-yl)silane
• J3.552.993D
• 2-(3,3',5,5'-Tetra(trifluoromethyl)-alpha-(triisopropylsiloxy)benzhydryl)pyrrolidine

• Inchi： 1S/C30H35F12NOSi/c1-16(2)45(17(3)4,18(5)6)44-26(25-8-7-9-43-25,19-10-21(27(31,32)33)14-22(11-19)28(34,35)36)20-12-23(29(37,38)39)15-24(13-20)30(40,41)42/h10-18,25,43H,7-9H2,1-6H3
• InChI Key： DONQUERPXRZJJJ-UHFFFAOYSA-N
• SMILES： [Si](C(C)C)(C(C)C)(C(C)C)OC(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)C1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 45
• Rotatable Bond Count: 8
• Complexity: 858
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Catalysts and Inorganic Chemicals Catalysts

Additional information on (S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][[trisisopropylsilyl]oxy]methyl]pyrrolidine

Comprehensive Overview of (S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][[trisisopropylsilyl]oxy]methyl]pyrrolidine (CAS No. 1415760-15-4)

The compound (S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][[trisisopropylsilyl]oxy]methyl]pyrrolidine (CAS No. 1415760-15-4) is a highly specialized chiral pyrrolidine derivative with significant applications in asymmetric synthesis and pharmaceutical research. Its unique structural features, including the trisisopropylsilyl (TIPS) protecting group and bis(trifluoromethyl)phenyl moieties, make it a valuable intermediate in the development of enantioselective catalysts and bioactive molecules. Researchers and chemists frequently search for this compound due to its role in organocatalysis, ligand design, and medicinal chemistry.

One of the key reasons for the growing interest in (S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][[trisisopropylsilyl]oxy]methyl]pyrrolidine is its utility in asymmetric hydrogenation and C-C bond formation reactions. The presence of electron-withdrawing trifluoromethyl groups enhances the reactivity and selectivity of this compound, making it a preferred choice for synthesizing chiral amines and other high-value intermediates. Recent trends in green chemistry and sustainable synthesis have further amplified its relevance, as researchers seek efficient and eco-friendly catalytic systems.

From a structural perspective, the pyrrolidine core of this compound provides a rigid framework that facilitates stereocontrol in synthetic transformations. The TIPS-protected hydroxyl group adds stability while allowing for selective deprotection under mild conditions. These attributes are particularly advantageous in peptide mimetics and small-molecule drug discovery, where precise stereochemistry is critical. Online searches often highlight queries such as "chiral pyrrolidine synthesis" and "TIPS-protected intermediates," reflecting the compound's niche yet impactful role in modern chemistry.

In addition to its synthetic applications, (S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][[trisisopropylsilyl]oxy]methyl]pyrrolidine has garnered attention in computational chemistry and molecular modeling. The trifluoromethyl groups contribute to unique electronic properties, which are often studied using DFT calculations and docking simulations. This aligns with the broader industry shift toward AI-driven drug design and virtual screening, where such compounds serve as benchmarks for evaluating new methodologies.

Supply chain and sourcing considerations for CAS No. 1415760-15-4 are also a common topic among researchers. Given its specialized nature, the compound is typically available through custom synthesis or catalog suppliers focusing on high-purity intermediates. Questions like "where to buy (S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl]pyrrolidine derivatives" or "CAS 1415760-15-4 suppliers" frequently appear in search engines, underscoring the demand for reliable sources.

Looking ahead, the versatility of (S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][[trisisopropylsilyl]oxy]methyl]pyrrolidine positions it as a cornerstone in advancing enantioselective catalysis and therapeutic agent development. Its integration into flow chemistry setups and continuous manufacturing processes further highlights its adaptability to cutting-edge technologies. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in synthetic and pharmaceutical chemistry.